Cas no 4998-76-9 (Cyclohexylamine hydrochloride)

• Product Name: Cyclohexylamine hydrochloride
• CAS No: 4998-76-9
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• MDL: MFCD00050540
• CID: 45463
• PubChem ID: 2723770
• Update Time: 2025-05-20

Cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine hydrochloride
• cyclohexylammonium chloride
• Cyclohexylamine hydrochloride
• Cyclohexanamine, hydrochloride
• Aminocyclohexane hydrochloride
• Cyclohexylamine.HCl
• C6H14ClN
• DSSTox_CID_361
• Cyclohexanamine, hydrochloride (1:1)
• DSSTox_RID_75539
• DSSTox_GSID_20361
• TN6VYF8THC
• Cyclohexylamine hydrochloride, 99%
• CYCLOHEXYLAMINE HCl
• Cyclohexylaminehydrochloride
• 2-aminocyclohexane hydrochloride
• s211
• ZJUGSKJHHWASAF
• CS-W013335
• 3-METHYL-2-PHENYLAMINO-BENZOICACID
• AKOS015894458
• FT-0624219
• Z1945707495
• 4998-76-9
• cyclohexanamine;hydrochloride
• Q27290044
• SCHEMBL960719
• CYCLOHEXYLAMINE, HYDROCHLORIDE
• Cyclohexylamine hydrochloride; 98%
• Aminohexahydrobenzene hydrochloride
• ZJUGSKJHHWASAF-UHFFFAOYSA-N
• A871691
• AS-16076
• CHEMBL3188904
• MFCD00050540
• EN300-29994
• EINECS 225-661-4
• DTXCID80361
• UNII-TN6VYF8THC
• DB-051712
• Hexahydroaniline hydrochloride

• MDL： MFCD00050540
• Inchi： 1S/C6H13N.ClH/c7-6-4-2-1-3-5-6;/h6H,1-5,7H2;1H
• InChI Key： ZJUGSKJHHWASAF-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCCC1
• BRN： 3613002

Computed Properties

• Exact Mass: 135.08100
• Monoisotopic Mass: 135.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1.0013 (rough estimate)
• Melting Point: 207 ºC
• Boiling Point: 306 ºC
• Flash Point: 32.2°C
• Refractive Index: 1.4530 (estimate)
• Water Partition Coefficient: 83 g/100 mL (17 ºC)
• PSA: 26.02000
• LogP: 2.78010
• Solubility: Soluble in water and ethanol
• Sensitiveness: Hygroscopic

Cyclohexylamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S36/37/39-S26
• RTECS：GX1440000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Cyclohexylamine hydrochloride

Cyclohexylamine Hydrochloride (CAS No. 4998-76-9): An Overview of Its Properties, Applications, and Recent Research

Cyclohexylamine hydrochloride (CAS No. 4998-76-9) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This white crystalline solid is the hydrochloride salt of cyclohexylamine, a primary amine derived from cyclohexane. The compound is known for its excellent solubility in water and its ability to form stable salts with various organic and inorganic acids.

Cyclohexylamine hydrochloride is primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Its unique chemical properties make it a valuable reagent in organic synthesis, particularly in the preparation of amino derivatives and other functionalized compounds. In the pharmaceutical industry, it is often used as a starting material for the synthesis of drugs with therapeutic applications.

Recent research has highlighted several novel applications of cyclohexylamine hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry explored the use of cyclohexylamine derivatives in the development of new antiviral agents. The researchers found that certain cyclohexylamine-based compounds exhibited potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new possibilities for the use of cyclohexylamine hydrochloride in the development of antiviral drugs.

In another study, published in the European Journal of Organic Chemistry, researchers investigated the use of cyclohexylamine derivatives as catalysts in asymmetric synthesis. The study demonstrated that cyclohexylamine-based catalysts could significantly improve the enantioselectivity and yield of chiral compounds, which are crucial for many pharmaceutical applications. This research underscores the importance of cyclohexylamine hydrochloride as a key intermediate in the production of chiral drugs.

Beyond its use in pharmaceuticals, cyclohexylamine hydrochloride has also found applications in other industries. In agrochemicals, it is used as an intermediate in the synthesis of herbicides and fungicides. The compound's ability to form stable salts with various acids makes it an ideal choice for these applications, where stability and solubility are critical factors.

In addition to its industrial applications, recent studies have explored the environmental impact of cyclohexylamine hydrochloride. A study published in the Journal of Environmental Science and Health investigated the biodegradability and toxicity of cyclohexylamine derivatives. The results showed that while cyclohexylamine hydrochloride is generally considered to be biodegradable, its long-term environmental impact still requires further investigation. This research highlights the need for continued monitoring and responsible use of this compound in industrial processes.

The physical properties of cyclohexylamine hydrochloride are well-documented. It has a melting point of approximately 180-182°C and is highly soluble in water (about 250 g/L at 20°C). These properties make it easy to handle and process in various industrial settings. However, care should be taken to avoid exposure to high temperatures or strong oxidizing agents, as these can lead to decomposition or other undesirable reactions.

In terms of safety, cyclohexylamine hydrochloride is generally considered to be non-toxic when handled properly. However, like many chemical compounds, it can cause irritation to the eyes and skin if not handled with appropriate precautions. It is important to follow standard safety protocols when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves and goggles.

The market demand for cyclohexylamine hydrochloride continues to grow due to its diverse applications and increasing demand from various industries. According to a report by Market Research Future (MRFR), the global market for cyclohexylamine derivatives is expected to expand at a significant rate over the next few years, driven by advancements in pharmaceutical research and development.

In conclusion, cyclohexylamine hydrochloride (CAS No. 4998-76-9) is a versatile compound with a wide range of applications in various industries. Its unique chemical properties make it an essential reagent in organic synthesis and a valuable intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals. Recent research has further expanded its potential uses, highlighting its importance as a key compound in modern chemistry.